1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea

• Molecular Formula: C13H19ClN2O2S
• Molecular Weight: 302.82 g/mol
• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea
• InChI: InChI=1S/C13H19ClN2O2S/c1-8(2)7-15-13(19)16-10-6-11(17-3)9(14)5-12(10)18-4/h5-6,8H,7H2,1-4H3,(H2,15,16,19)
• InChI Key: PATIMZRUFVGBGC-UHFFFAOYSA-N
• SMILES: CC(C)CNC(=S)NC1=CC(=C(C=C1OC)Cl)OC

Description

1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea, also known as CL-316,243, is a selective β3-adrenergic receptor agonist that has been widely used in scientific research. This compound has shown promising results in various studies related to obesity, diabetes, and metabolic disorders.

Mechanism of Action

1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea selectively activates the β3-adrenergic receptor, which is predominantly expressed in adipose tissue. Activation of this receptor leads to the activation of adenylate cyclase, which increases the levels of cyclic adenosine monophosphate (cAMP) in adipocytes. Increased levels of cAMP lead to the activation of protein kinase A (PKA), which in turn activates hormone-sensitive lipase (HSL) and perilipin, leading to the breakdown of triglycerides and release of fatty acids from adipocytes. This process is called lipolysis and results in increased energy expenditure and reduced body weight.
Biochemical and Physiological Effects:
1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea has been shown to increase energy expenditure and reduce body weight in animal models. This compound also improves glucose tolerance, insulin sensitivity, and lipid metabolism. 1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea has been shown to increase the expression of genes involved in thermogenesis, such as uncoupling protein 1 (UCP1) and peroxisome proliferator-activated receptor gamma coactivator 1-alpha (PGC-1α), in brown and white adipose tissue. This leads to increased energy expenditure and reduced adiposity.

Advantages and Limitations for Lab Experiments

1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea is a selective β3-adrenergic receptor agonist that has been extensively used in scientific research related to obesity, diabetes, and metabolic disorders. This compound has shown promising results in various animal models and has a relatively simple and cost-effective synthesis method. However, the use of 1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea in human studies is limited due to its potential side effects, such as tachycardia and hypertension. Therefore, further studies are required to determine the safety and efficacy of this compound in humans.

Future Directions

For research include the development of more potent and selective β3-adrenergic receptor agonists, the identification of new targets for the treatment of metabolic disorders, and the development of combination therapies for the treatment of obesity and related disorders.

Synthesis Methods

The synthesis of 1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea involves the reaction of 4-chloro-2,5-dimethoxybenzaldehyde with 2-methylpropan-1-amine to obtain the intermediate product. This intermediate product is then treated with thiourea to obtain the final product, 1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea. The synthesis of this compound is relatively simple and cost-effective.

Scientific Research Applications

1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea has been extensively used in scientific research related to obesity, diabetes, and metabolic disorders. This compound has shown promising results in increasing energy expenditure, reducing body weight, and improving glucose tolerance in animal models. 1-(4-Chloro-2,5-dimethoxyphenyl)-3-(2-methylpropyl)thiourea has also been shown to improve insulin sensitivity and lipid metabolism, making it a potential therapeutic agent for the treatment of metabolic disorders.